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Compound of Interest

N-(3-oxohexanoyl)-L-homoserine
Compound Name:

lactone

Cat. No.: B15566147

Signaling Pathway of a LuxR-based Biosensor

The most common whole-cell biosensors for 3-oxo-C6-HSL are based on the LuxR regulatory
system from Aliivibrio fischeri. The underlying principle involves the transcriptional activator
LuxR, which, in the presence of its cognate autoinducer 3-oxo-C6-HSL, binds to the lux box in
the promoter region (Plux) and activates the transcription of a downstream reporter gene.
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Experimental Workflow for Biosensor Characterization

Overnight culture of biosensor strain

:

Dilute culture to a starting OD600

'

Gdd varying concentrations of 3—oxo—C6-HSI)

anubate at 37°C with shaking]

Q/Ieasure reporter signal (e.g., fluorescence, luminescence) and OD600 over tima

l

Analyze data:
- Normalize signal to cell density (e.g., RFU/OD600)
- Plot dose-response curves
- Determine LOD, EC50, and dynamic range
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 To cite this document: BenchChem. [comparing whole-cell biosensors for 3-0xo-C6-HSL
detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1556614 7#comparing-whole-cell-biosensors-for-3-
0X0-C6-hsl-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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